4-(4-Methylphenyl)-1,3-thiazol-2-amine
Overview
Description
4-(4-Methylphenyl)-1,3-thiazol-2-amine is a useful research compound. Its molecular formula is C10H10N2S and its molecular weight is 190.27 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 54436. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Antibacterial Activity
- A study explored the in vitro antibacterial activity of a related compound, N-(3-chloro-2-methylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine, against Staphylococcus aureus and Chromobacterium violaceum (Uwabagira, Sarojini, & Poojary, 2018).
Anticancer Evaluation
- A series of thiazole derivatives, including 4-(4-Methylphenyl)-1,3-thiazol-2-amine, were synthesized and tested for their anticancer activity against various human cancer cell lines. The study demonstrated good to moderate activity across all tested cell lines (Yakantham, Sreenivasulu, & Raju, 2019).
Molecular and Electronic Structure Investigation
- A study investigated the molecular and electronic structure of a similar molecule, 5-(4-aminophenyl)-4-(3-methyl-3-phenylcyclobutyl)thiazol-2-amine, using various analytical methods including X-ray diffraction, NMR, and DFT calculations. This research provides insights into the conformational flexibility and electronic properties of such compounds (Özdemir, Dinçer, Cukurovalı, & Büyükgüngör, 2009).
Corrosion Inhibition Studies
- Thiazole derivatives, including this compound, have been studied for their potential as corrosion inhibitors for metals like iron. Theoretical and experimental methods were used to evaluate their effectiveness, suggesting potential industrial applications (Kaya et al., 2016).
Synthesis and Antimicrobial Activity
- Various thiazole derivatives were synthesized and evaluated for their antimicrobial activities. These compounds, including those similar to this compound, were found to have significant anti-bacterial and anti-fungal properties, suggesting potential in pharmaceutical applications (Prajapati & Modi, 2011).
Spectroscopic and Computational Studies
- Aminothiazole derivatives were synthesized and analyzed using spectroscopic methods and computational studies, providing insights into their molecular structures and potential biological activities (Adeel et al., 2017).
Application in Security Ink
- A study explored the use of a thiazole derivative in the development of security ink, demonstrating its potential in applications requiring fluorescence and color-change properties (Lu & Xia, 2016).
Synthesis of Thiazole Derivatives
- Thiazole derivatives, like this compound, were synthesized and assessed for antimicrobial and corrosion inhibition properties, demonstrating their diverse applications in both medicinal and industrial fields (Nayak & Bhat, 2023).
Properties
IUPAC Name |
4-(4-methylphenyl)-1,3-thiazol-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2S/c1-7-2-4-8(5-3-7)9-6-13-10(11)12-9/h2-6H,1H3,(H2,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ARLHWYFAPHJCJT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CSC(=N2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60943328 | |
Record name | 4-(4-Methylphenyl)-1,3-thiazol-2(3H)-imine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60943328 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2103-91-5 | |
Record name | 2103-91-5 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=54436 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4-(4-Methylphenyl)-1,3-thiazol-2(3H)-imine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60943328 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Amino-4(p-tolyl)-thiazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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